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Compound of Interest

Compound Name: Calcium phenoxide

Cat. No.: B1624073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition mechanism of

calcium phenoxide and its hydroxylated analogue, hydroxycalcium phenoxide. The

document summarizes key quantitative data, details relevant experimental protocols, and

illustrates the decomposition pathways and analytical workflows. This information is critical for

professionals in materials science and drug development who utilize organocalcium

compounds and require a thorough understanding of their thermal stability and degradation

products.

Core Decomposition Mechanism
The thermal decomposition of calcium phenoxide derivatives is characterized by a notably

clean and high-yield conversion process, distinguishing it from other alkali metal phenoxides.

Unlike sodium or potassium phenoxides which typically decompose into char and gaseous

products, calcium phenoxides can be engineered to yield valuable volatile organic

compounds.

Research has focused on hydroxycalcium phenoxide (Ca(OH)OC₆H₅), which demonstrates

remarkable thermal stability up to approximately 450°C.[1] Upon further heating to a range of

550-650°C, it undergoes a clean decomposition to produce phenol and calcium oxide in nearly

quantitative yields.[1] This suggests a pathway that avoids significant charring and minimizes

complex side reactions.
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The proposed primary decomposition reaction for hydroxycalcium phenoxide is as follows:

Ca(OH)OC₆H₅(s) → CaO(s) + C₆H₅OH(g)

For the non-hydroxylated calcium diphenoxide (Ca(OC₆H₅)₂), while specific thermal analysis

data is scarce, the decomposition is expected to proceed through a more complex pathway,

likely involving the formation of intermediates before ultimately yielding calcium oxide as the

final solid residue at high temperatures, a common end-product for thermally decomposed

calcium salts.[2][3][4]
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Thermal Decomposition of Hydroxycalcium Phenoxide
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Analytical Workflow for Thermal Decomposition Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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